Cas no 500734-86-1 (1H-Pyrrole-2-carboxamide, N-(6-aminohexyl)-)

• Product Name: 1H-Pyrrole-2-carboxamide, N-(6-aminohexyl)-
• CAS No: 500734-86-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 1547993
• PubChem ID: 71366839
• Update Time: 2025-04-21

1H-Pyrrole-2-carboxamide, N-(6-aminohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxamide, N-(6-aminohexyl)-
• N-(6-aminohexyl)-1H-pyrrole-2-carboxamide
• DTXSID30790189
• 500734-86-1

• Inchi： 1S/C11H19N3O/c12-7-3-1-2-4-8-14-11(15)10-6-5-9-13-10/h5-6,9,13H,1-4,7-8,12H2,(H,14,15)
• InChI Key： IWEXTOWSPACJNS-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)NCCCCCCN

Computed Properties

• Exact Mass: 209.15297
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.91